Cas no 380185-88-6 (N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 380185-88-6
• MF: C₁₅H₁₄N₄OS₂
• MW: 330.427859783173
• CID: 6295001
• PubChem ID: 1080938
• Update Time: 2025-06-29

N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CHEMBL1400088
• N-(4-methyl-1,3-thiazol-2-yl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• 380185-88-6
• SMR000178322
• ZINC00983700
• Oprea1_426733
• MLS000558782
• N-(4-methylthiazol-2-yl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide
• Z56808880
• F2331-0045
• AKOS001016443
• AKOS000653633
• N-(4-Methyl-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-ylsulfanyl)-acetamide
• HMS2522B13

• Inchi： 1S/C15H14N4OS2/c1-10-8-21-15(17-10)19-13(20)9-22-14-16-7-12(18-14)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,18)(H,17,19,20)
• InChI Key： OYWZJWBSXKSLEF-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C)=CS1)=O)C1=NC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 330.06090343g/mol
• Monoisotopic Mass: 330.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 124Ų

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 380185-88-6): A Comprehensive Overview

N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS No. 380185-88-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The molecule consists of a thiazole ring, an imidazole ring, and a sulfanylacetamide group, which collectively contribute to its diverse pharmacological properties.

The thiazole and imidazole rings are well-known for their biological significance. Thiazoles are commonly found in natural products and have been associated with various therapeutic effects, including antimicrobial, antifungal, and anticancer activities. Imidazoles, on the other hand, are prevalent in numerous pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The presence of these heterocyclic rings in N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide suggests that the compound may exhibit similar biological activities.

The sulfanylacetamide group is another key structural feature of this compound. Sulfanyl groups are known for their ability to form strong interactions with metal ions and other biomolecules, which can enhance the compound's binding affinity and selectivity. Additionally, the acetamide moiety can contribute to the compound's solubility and stability, making it more suitable for pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings have sparked further investigations into the compound's potential as a novel anticancer drug.

In addition to its therapeutic potential, N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide has also been studied for its neuroprotective effects. Research has shown that the compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide involves several steps, including the formation of the thiazole ring, the imidazole ring, and the sulfanylacetamide group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-methylthiazole with 5-bromophenylimidazole followed by sulfanylation with thiourea and acetylation with acetic anhydride.

The physicochemical properties of N-(4-methyl-1,3-thiazol-2-y l)-2-(5 -pheny l - 1 H - im id az ol - 2 - yl )s ulf any lac et am ide have been extensively characterized. The compound is a white crystalline solid with a molecular weight of 377.49 g/mol. It is soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited solubility in water. The melting point of the compound is reported to be around 160°C.

Toxicity studies have shown that N-(4-methyl - 1 , 3 - th i az ol - 2 - yl ) - 2 - ( 5 - phen yl - 1 H - im id az ol - 2 - yl )s ulf any lac et am ide has low acute toxicity when administered orally or intraperitoneally in animal models. However, further long-term toxicity studies are needed to fully assess its safety profile for human use.

In conclusion, N -(4-m eth yl - 1 , 3 - th i az ol - 2 - yl ) - 2 -(5-p hen yl - 1 H-i mi d az ol - 2-y l )s ulf any lac et am ide (CAS No. 380185 -88 -6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.